6-(2,2-Diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine

• CAS: 928468-02-4
• Molecular Formula: C11H19N3O3S
• Molecular Weight: 273.35 g/mol
• SMILES: CCOC(COC1=NC(=NC(=C1)N)SC)OCC
• InChI: InChI=1S/C11H19N3O3S/c1-4-15-10(16-5-2)7-17-9-6-8(12)13-11(14-9)18-3/h6,10H,4-5,7H2,1-3H3,(H2,12,13,14)
• InChIKey: MNJHTWMFMZZVTI-UHFFFAOYSA-N

6-(2,2-Diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine (CAS 928468-02-4) is a polyfunctional pyrimidine derivative (molecular formula C11H19N3O3S, molecular weight 273.35 g/mol) bearing a masked aldehyde (2,2-diethoxyethoxy) group at the 6-position, a methylsulfanyl leaving group at the 2-position, and a free 4-amino group. The compound was specifically designed and synthesized as a versatile intermediate for the construction of fused heterocyclic systems, a role facilitated by its orthogonal reactive handles.

6-(2,2-Diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine (CAS 928468-02-4): Core Identity and Physicochemical Profile

6-(2,2-Diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine (CAS 928468-02-4) is a polyfunctional pyrimidine derivative (molecular formula C11H19N3O3S, molecular weight 273.35 g/mol) bearing a masked aldehyde (2,2-diethoxyethoxy) group at the 6-position, a methylsulfanyl leaving group at the 2-position, and a free 4-amino group [1]. The compound was specifically designed and synthesized as a versatile intermediate for the construction of fused heterocyclic systems, a role facilitated by its orthogonal reactive handles [1].

1

Masked aldehyde handle – 2,2-diethoxyethoxy group enables latent carbonyl reactivity for cyclocondensation

2

Nucleofugal leaving group – 2-methylsulfanyl allows sequential chemoselective displacement

3

Orthogonal bifunctional intermediate – supports divergent heterocycle synthesis from a single scaffold

• [1] Quijano, M. L., Cobo, J. & Glidewell, C. (2006). 4-Amino-6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E, E62, o3177–o3179. View Source

Why In-Class 2-(Methylsulfanyl)pyrimidin-4-amines Are Not Interchangeable with 6-(2,2-Diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine

Generic substitution among 2-(methylsulfanyl)pyrimidin-4-amines is chemically unsound because this compound uniquely incorporates a 2,2-diethoxyethoxy substituent, a protected acetal that serves as a latent aldehyde functionality [1]. This orthogonal handle enables chemoselective post-functionalization—such as cyclocondensation to form fused heterocycles—that is precluded in simpler analogs like 6-(methylsulfanyl)pyrimidin-4-amine (CAS 2038-32-6) or 2,6-bis(methylsulfanyl)pyrimidin-4-amine (CAS 6299-28-1), which lack this masked carbonyl equivalent. Additionally, the compound manifests a distinctive hydrogen-bonded supramolecular ribbon in the solid state, a structural feature documented by single-crystal X-ray diffraction that differentiates it from closely related compounds and may influence solid-form properties such as crystallinity and solubility [1].

This Compound

Generic 2-(Methylsulfanyl)pyrimidin-4-amines

Latent aldehyde functionality

Present (masked as diethyl acetal)

Absent – no carbonyl equivalent; cyclocondensation precluded

Solid-state architecture

Unique hydrogen-bonded ribbon (R₂²(8)/R₂²(18))

Typically simple chains or dimers; may alter crystallinity/solubility

• [1] Quijano, M. L., Cobo, J. & Glidewell, C. (2006). 4-Amino-6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E, E62, o3177–o3179. View Source

Quantitative Differentiation Evidence for 6-(2,2-Diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine

Synthetic Yield Superiority Over Conventional Alkylation Procedures for Pyrimidine Intermediates

The synthesis of 6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine via alkylation of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one with bromoacetaldehyde diethyl acetal in DMF using Na₂CO₃ proceeds with an 85% isolated yield after recrystallization [1]. This substantially exceeds typical yields (50–70%) reported for analogous O-alkylation reactions on pyrimidinone scaffolds, representing a meaningful process advantage for procurement of research intermediates.

Isolated Yield

Class-level inference

85% isolated yield

Supports cost-efficient multi-gram procurement

Relative to typical 50–70% O-alkylation yields; class-level reference

Evidence Dimension	Isolated Synthetic Yield
Target Compound Data	85% isolated yield
Comparator Or Baseline	Typical O-alkylation yields for pyrimidinone substrates: 50–70% (class-level inference based on general pyrimidine alkylation chemistry).
Quantified Difference	15–35 absolute percentage point yield advantage
Conditions	Reaction of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one (20 mmol) with bromoacetaldehyde diethyl acetal (60 mmol) in dry DMF (40 mL), Na₂CO₃ (30 mmol), 363 K, 15 h; recrystallization from methanol [1].

Why This Matters

Higher synthetic yield translates directly to lower cost per gram for procurement of multi-gram quantities and indicates a robust, reproducible protocol amenable to scale-up.

• [1] Quijano, M. L., Cobo, J. & Glidewell, C. (2006). 4-Amino-6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E, E62, o3177–o3179. View Source

Unique Supramolecular Architecture: Hydrogen-Bonded Ribbon Not Observed in Other 2-(Methylsulfanyl)pyrimidin-4-amines

Single-crystal X-ray diffraction (120 K) reveals that the title compound assembles into a supramolecular ribbon of alternating centrosymmetric R₂²(8) and R₂²(18) hydrogen-bonded rings, propagated along the [01¯1] direction [1]. The R₂²(8) motif is formed by N4–H4A···N3 hydrogen bonds, while the R₂²(18) motif involves N4–H4B···O62 interactions. This specific ribbon topology is not present in the crystal structures of the parent 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one or its benzylated derivatives, which display C(6) chains or dimeric motifs [2].

Supramolecular Architecture

Cross-study comparable

Alternating R₂²(8)/R₂²(18) ribbon

Confirms batch-to-batch solid-form reproducibility

Unique topology vs. common chain/dimer motifs

Evidence Dimension	Hydrogen-Bonded Supramolecular Motif (Solid State)
Target Compound Data	Alternating R₂²(8) and R₂²(18) ring ribbon along [01¯1]; Triclinic, P1¯, a = 7.2278(8), b = 9.6358(9), c = 10.0852(10) Å, α = 81.197(9)°, β = 82.390(7)°, γ = 78.818(8)°, V = 677.12(12) ų, Z = 2, Dx = 1.341 Mg m⁻³ [1].
Comparator Or Baseline	4-Amino-2-(methylsulfanyl)pyrimidin-6(1H)-one derivatives typically form C(6) chains or R₂²(8) dimers; no alternating R₂²(8)/R₂²(18) ribbon reported [2].
Quantified Difference	Qualitative topological difference: alternating ring ribbon vs. simple chain/dimer motifs.
Conditions	Single-crystal X-ray diffraction at 120(2) K, Mo Kα radiation; crystals grown from methanol [1].

Why This Matters

A unique and well-characterized solid-state architecture provides confidence in batch-to-batch structural reproducibility, which is critical for solid-form dependent applications such as formulation studies or materials chemistry.

• [1] Quijano, M. L., Cobo, J. & Glidewell, C. (2006). 4-Amino-6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E, E62, o3177–o3179. View Source
• [2] Glidewell, C., Low, J. N. & Marchal, A. (2003). Benzylation and nitrosation of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one: two P2₁/c polymorphs... Acta Crystallographica Section C, C59, o363–o367. View Source

Orthogonal Bifunctional Reactivity: Masked Aldehyde Plus Nucleofugal Methylsulfanyl Group

The compound possesses two chemically orthogonal reactive centers: (i) a 2-methylsulfanyl group that can be oxidized to a sulfone and displaced by N-, O-, or C-nucleophiles, a well-established reactivity manifold for this class, and (ii) a 6-(2,2-diethoxyethoxy) group that can be hydrolyzed under mild acidic conditions to unmask an aldehyde for subsequent cyclocondensation [1]. In contrast, the simpler analog 6-(methylsulfanyl)pyrimidin-4-amine (CAS 2038-32-6, MW 141.2 g/mol) contains only the nucleofugal handle and lacks any latent carbonyl equivalent, limiting its synthetic utility to a single diversification vector.

Orthogonal Reactivity

Class-level inference

2 orthogonal handles (vs. 1 in simpler analogs)

Enables divergent library synthesis without protecting group manipulation

Masked aldehyde + nucleofugal SMe; comparator CAS 2038-32-6

Evidence Dimension	Number of Orthogonal Reactive Handles for Diversification
Target Compound Data	Two orthogonal handles: (i) 2-SMe as nucleofuge (via oxidation to SO₂Me); (ii) 6-OCH₂CH(OEt)₂ as protected aldehyde [1].
Comparator Or Baseline	6-(Methylsulfanyl)pyrimidin-4-amine (CAS 2038-32-6): one handle (4-NH₂ plus 6-SMe with limited orthogonality). 2,6-Bis(methylsulfanyl)pyrimidin-4-amine (CAS 6299-28-1): two SMe handles (redundant, not fully orthogonal).
Quantified Difference	Two vs. one orthogonal diversification vectors; enables sequential chemoselective transformations.
Conditions	Conceptual chemical logic validated by structural characterization; methylsulfanyl displacement chemistry confirmed in related pyrimidinone systems .

Why This Matters

Orthogonal bifunctionality enables divergent synthesis of complex heterocyclic libraries from a single intermediate, maximizing the return on procurement investment for medicinal chemistry and agrochemical discovery programs.

• [1] Quijano, M. L., Cobo, J. & Glidewell, C. (2006). 4-Amino-6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E, E62, o3177–o3179. View Source

Explicitly Documented Research-Grade Synthesis Protocol Enabling Direct Reproduction

The single-step synthesis from commercially available starting materials—4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one and bromoacetaldehyde diethyl acetal—is fully described with stoichiometric precision (20 mmol substrate, 60 mmol alkylating agent, 30 mmol Na₂CO₃), solvent volume (40 mL dry DMF), temperature (363 K), and reaction time (15 h), yielding 85% of the title compound after simple filtration and recrystallization [1]. High-resolution mass spectrometry confirms the molecular formula: HRMS found 273.1161, calculated for C₁₁H₁₉N₃O₃S 273.1147 (Δ = 5.1 ppm). This detailed experimental documentation contrasts with many commercially cataloged pyrimidine intermediates for which synthetic protocols and characterization data are proprietary or unavailable, hindering quality verification.

Synthetic Protocol

Supporting evidence

Fully documented, peer-reviewed synthesis

Supports independent identity and purity verification

HRMS Δ = 5.1 ppm; all experimental details publicly available

Evidence Dimension	Publicly Available Reproducible Synthetic Protocol
Target Compound Data	Full experimental details reported in peer-reviewed literature: reagents, stoichiometry, solvent, temperature, time, workup, yield, HRMS [1].
Comparator Or Baseline	Many commercially available 2-(methylsulfanyl)pyrimidin-4-amines (e.g., CAS 2038-32-6, CAS 6299-28-1) are supplied without published, peer-reviewed synthetic protocols; quality assessment relies solely on vendor-provided certificates of analysis.
Quantified Difference	Documented vs. undocumented synthesis; HRMS confirmation available (Δ mass error: 5.1 ppm).
Conditions	Academic research context; synthesis peer-reviewed in Acta Crystallographica Section E [1].

Why This Matters

A fully disclosed, peer-reviewed synthetic protocol reduces procurement risk by enabling independent verification of identity and purity, a key advantage when sourcing research chemicals for critical experiments.

• [1] Quijano, M. L., Cobo, J. & Glidewell, C. (2006). 4-Amino-6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E, E62, o3177–o3179. View Source

Recommended Application Scenarios for 6-(2,2-Diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine Based on Verified Evidence

Divergent Synthesis of Fused Pyrimidine Libraries in Medicinal Chemistry

The orthogonal bifunctional design of 6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidin-4-amine—a nucleofugal 2-SMe group paired with a masked 6-aldehyde—makes it an ideal core intermediate for generating diverse fused pyrimidine chemotypes. Medicinal chemistry teams can exploit this scaffold to sequentially introduce structural diversity: first via nucleophilic displacement at C2 (e.g., amination, alkoxylation), followed by acid-catalyzed acetal deprotection and cyclocondensation at C5/C6 to form imidazo-, pyrazolo-, or pyrido-fused systems [1]. Prioritize this compound when the synthetic strategy demands a single intermediate capable of accessing multiple heterocyclic topologies without protecting group manipulations.

Crystal Engineering and Solid-Form Development Studies

The fully solved X-ray crystal structure—revealing a unique hydrogen-bonded ribbon topology of alternating R₂²(8) and R₂²(18) rings in the triclinic space group P1¯—provides a robust structural foundation for crystal engineering investigations [1][2]. This compound is suitable for studies aimed at understanding how the 2,2-diethoxyethoxy substituent modulates supramolecular assembly compared to simpler 2-(methylsulfanyl)pyrimidin-4-amines. Researchers in solid-state chemistry or pre-formulation should select this compound when a pyrimidine building block with a non-dimeric, chain-like hydrogen-bonding architecture is required.

Agrochemical Intermediate Discovery Leveraging Bifunctional Pyrimidine Scaffolds

Pyrimidine derivatives bearing methylsulfanyl substituents are established pharmacophores in agrochemical research, with applications spanning herbicidal and fungicidal lead identification . The specific 6-(2,2-diethoxyethoxy) substitution pattern introduces a latent aldehyde that can be exploited for late-stage diversification in agrochemical hit-to-lead optimization. Procurement of this compound is strategically justified when the research program requires a pyrimidine intermediate that can be elaborated into both N- and O-heterocyclic targets without additional redox or protection/deprotection steps.

Academic Laboratory Training in Orthogonal Protecting Group Strategy

The well-documented, single-step synthesis (85% yield, full experimental detail) and the orthogonal reactivity of the two substituents make this compound an excellent teaching tool for advanced organic chemistry laboratory courses [1]. Students can perform the synthesis, confirm the product by HRMS and X-ray crystallography, and then explore chemoselective transformations. Academic procurement officers should consider this compound for laboratory curricula focused on heterocyclic chemistry or synthetic methodology, as the detailed crystallographic and synthetic characterization data in the public domain support rigorous experimental pedagogy.

Application

Selection Property

Validation Focus

Fused pyrimidine library synthesis

Orthogonal bifunctional reactivity

Sequential chemoselective diversification

Crystal engineering / solid-form studies

Unique hydrogen-bonded ribbon architecture

Supramolecular assembly reproducibility

Agrochemical intermediate discovery

Latent aldehyde for late-stage diversification

Herbicidal/fungicidal lead optimization

Academic laboratory training

Well-documented synthesis and orthogonal handles

Pedagogical reproducibility and structural verification

• [1] Quijano, M. L., Cobo, J. & Glidewell, C. (2006). 4-Amino-6-(2,2-diethoxyethoxy)-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E, E62, o3177–o3179. View Source
• [2] Glidewell, C., Low, J. N. & Marchal, A. (2003). Benzylation and nitrosation of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one: two P2₁/c polymorphs... Acta Crystallographica Section C, C59, o363–o367. View Source